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Introduction
The ABC47 protein is a hypothetical enzyme implicated in cellular metabolism, making it a key

target for therapeutic research. To facilitate functional and structural studies, a robust and

scalable protocol for producing high-purity, active recombinant ABC47 is essential. This

document outlines a comprehensive methodology for the expression of N-terminally His-tagged

ABC47 in Escherichia coli and its subsequent purification using a two-step chromatography

process. The E. coli system is often chosen for its rapid growth, cost-effectiveness, and high-

yield potential for recombinant protein production.[1][2]

Principle
The protocol is designed around the expression of a recombinant ABC47 protein fused with a

polyhistidine tag (His-tag) at its N-terminus. This tag facilitates selective purification from the

cellular lysate using Immobilized Metal Affinity Chromatography (IMAC).[3][4][5][6] The basic

principle involves the insertion of the target gene into an expression vector, which is then

introduced into E. coli host cells.[7] The cells' protein synthesis machinery is then utilized for

the efficient production of the target protein.[7] A subsequent size-exclusion chromatography

(SEC) step is employed to remove remaining impurities and protein aggregates, yielding a

highly pure and homogenous protein preparation.
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Overall Experimental Workflow
The workflow begins with the transformation of an expression vector containing the ABC47
gene into a suitable E. coli strain. Following cell growth and induction of protein expression, the

cells are harvested and lysed. The recombinant ABC47 is then purified from the clarified lysate

in two sequential chromatography steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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